Cas no 2708278-44-6 (ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate)

• Product Name: ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate
• CAS No: 2708278-44-6
• MF: C₁₃H₂₁NO₅
• MW: 271.31
• MDL: MFCD32862087
• CID: 5096406
• PubChem ID: 155894566
• Update Time: 2025-10-30

ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-oxo-, ethyl ester
• Ethyl 1-(Boc-amino)-3-oxo-cyclopentanecarboxylate
• MFCD32862087
• D79514
• PS-19679
• SY323693
• 2708278-44-6
• ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate
• Ethyl 1-(Boc-amino)-3-oxocyclopentanecarboxylate
• Ethyl 1-((tert-butoxycarbonyl)amino)-3-oxocyclopentane-1-carboxylate

• MDL： MFCD32862087
• Inchi： 1S/C13H21NO5/c1-5-18-10(16)13(7-6-9(15)8-13)14-11(17)19-12(2,3)4/h5-8H2,1-4H3,(H,14,17)
• InChI Key： BUWIARJERIXJTL-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(OCC)=O)CCC(=O)C1

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Additional information on ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate

Ethyl 1-(tert-Butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate (CAS No. 2708278-44-6): An Overview

Ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate (CAS No. 2708278-44-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected cyclopentanecarboxylate ester, is characterized by its unique structural features and potential applications in the synthesis of bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) group in ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate serves as a protective group for the amino functionality, allowing for selective manipulation of other functional groups during multi-step synthesis processes. This protection strategy is crucial in the development of complex molecules, where maintaining the integrity of specific functional groups is essential.

Recent studies have highlighted the importance of cyclopentanecarboxylate esters in the design and synthesis of novel therapeutic agents. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported the use of ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate as a key intermediate in the synthesis of a series of potent anti-inflammatory compounds. The researchers demonstrated that the Boc-protected ester facilitated the construction of complex molecular architectures with high stereochemical control, leading to compounds with enhanced biological activity.

In addition to its role in medicinal chemistry, ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate has also found applications in the field of chemical biology. A study published in Chemical Science in 2022 explored the use of this compound as a probe for investigating protein-protein interactions. The researchers utilized the Boc-protected ester to develop a series of bioconjugates that selectively targeted specific protein domains, providing valuable insights into cellular signaling pathways.

The physical and chemical properties of ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate have been extensively characterized. The compound is typically obtained as a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), making it suitable for various synthetic transformations.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate. The characteristic signals observed in these analyses provide valuable information about the compound's molecular structure and functional groups.

In terms of synthetic methods, ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate can be prepared through a multi-step process involving the protection of an amino group with a Boc reagent, followed by esterification and oxidation steps. A typical synthetic route involves the reaction of cyclopentane carboxylic acid with di-tert-butyl dicarbonate (Boc₂O) to form the Boc-protected carboxylic acid, which is then converted to the corresponding ester using ethanol and an acid catalyst. The resulting ester is further oxidized to introduce the ketone functionality, yielding the final product.

The safety and handling guidelines for ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate are important considerations for researchers working with this compound. While it is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, ethyl 1-(tert-butoxycarbonylamino)-3-oxo-cyclopentanecarboxylate (CAS No. 2708278-44-6) is a valuable intermediate in medicinal chemistry and chemical biology research. Its unique structural features and versatile reactivity make it an essential building block for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications for this compound, further highlighting its significance in modern chemical sciences.